Cas no 539812-67-4 (2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 539812-67-4
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 6208575
• PubChem ID: 1517001
• Update Time: 2025-08-03

2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• 2-((4-amino-5-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethylphenyl)acetamide
• IFLab1_005176
• F1252-0832
• AKOS002188051
• SR-01000010937-1
• HMS1426L06
• 539812-67-4
• 2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide
• SR-01000010937
• 2-[[4-amino-5-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C19H21N5OS/c1-12-5-8-15(9-6-12)18-22-23-19(24(18)20)26-11-17(25)21-16-10-13(2)4-7-14(16)3/h4-10H,11,20H2,1-3H3,(H,21,25)
• InChI Key： OUASAHVADJQBEI-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=CC=1C)=O)C1=NN=C(C2C=CC(C)=CC=2)N1N

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 539812-67-4 and Product Name: 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

Compound with the CAS number 539812-67-4 and the product name 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a triazole moiety combined with an acetamide group, along with specific aromatic substituents, makes it a promising candidate for further investigation.

The triazole ring is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological activities. Its stability and ability to engage in hydrogen bonding make it an attractive scaffold for designing novel therapeutic agents. In particular, the 4H-1,2,4-triazol-3-ylsulfanyl group introduces additional functional diversity, enabling interactions with biological targets that may not be possible with simpler triazole derivatives. This structural feature has been extensively studied in recent years, demonstrating its utility in modulating various enzymatic and receptor systems.

The acetamide moiety in the compound's structure contributes to its solubility and bioavailability, which are critical factors in drug development. Additionally, the presence of dimethylphenyl substituents on the acetamide group enhances lipophilicity, potentially improving membrane permeability and cellular uptake. These characteristics make the compound an intriguing candidate for further exploration in preclinical studies.

Recent research has highlighted the importance of triazole-containing compounds in addressing various therapeutic challenges. For instance, studies have shown that triazole derivatives can exhibit potent anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide may confer unique biological activities that have not been fully explored. This compound's potential to interact with multiple targets simultaneously makes it a valuable asset in the development of multifunctional drugs.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The structural complexity of 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide presents both challenges and opportunities for chemists seeking to optimize its pharmacological profile. Advanced synthetic methodologies have enabled the efficient preparation of such intricate molecules, paving the way for rapid discovery and development.

The amino group at position 4 of the triazole ring is particularly noteworthy, as it can participate in various chemical reactions that enhance drug-like properties. For example, it can be used to form amide bonds or undergo selective modifications to improve binding affinity. The combination of these functional groups with aromatic rings provides a rich scaffold for structure-based drug design. Computational modeling techniques have been increasingly employed to predict how such compounds might interact with biological targets at the molecular level.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The intersection of pharmaceutical chemistry and computational biology has led to innovative approaches for identifying lead compounds with high therapeutic efficacy. By leveraging high-throughput screening and machine learning algorithms, researchers can rapidly assess the biological activity of diverse chemical libraries. This approach has already yielded several promising candidates that are now entering clinical trials.

The dimethylphenyl substituents on the acetamide group contribute to the compound's overall physicochemical properties, including solubility and metabolic stability. These features are crucial for ensuring that a drug candidate remains effective throughout its intended therapeutic window. Additionally, the presence of multiple aromatic rings enhances electronic delocalization within the molecule, which can influence its binding affinity and selectivity.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The development of small molecules like 2-{4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide exemplifies how interdisciplinary collaboration can drive progress in medicine. By integrating insights from chemistry, biology, and computer science, researchers are uncovering new possibilities for treating complex diseases.

The future prospects for this compound are promising indeed. Ongoing studies aim to elucidate its mechanism of action and identify potential therapeutic applications through both experimental and computational methods. As more data becomes available regarding its biological activity and pharmacokinetic properties, it may emerge as a key player in next-generation drug development pipelines.